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Compound of Interest

Compound Name: GSK3987

Cat. No.: B1672386 Get Quote

Technical Support Center: GSK3987
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using GSK3987. The

information is presented in a question-and-answer format to directly address specific issues

that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for GSK3987?

GSK3987 is a potent and specific pan-agonist of Liver X Receptors alpha (LXRα) and beta

(LXRβ).[1][2] It activates these nuclear receptors, leading to the recruitment of coactivators and

subsequent regulation of target gene expression.[3][4] Key downstream effects include the

increased expression of ABCA1 and SREBP-1c, which play roles in cholesterol efflux and

triglyceride accumulation, respectively.[1]

Q2: What are the recommended storage conditions for GSK3987?

For long-term storage, GSK3987 powder should be stored at -20°C for up to 3 years. Stock

solutions in a solvent like DMSO can be stored at -80°C for up to one year, though some

suppliers recommend 6 months. To avoid repeated freeze-thaw cycles, it is best to aliquot stock

solutions. For short-term storage, a stock solution at -20°C is viable for about one month.

Q3: What is the solubility of GSK3987 in common solvents?
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GSK3987 is soluble in DMSO, with concentrations ranging from 50 mg/mL to 100 mg/mL

reported. It is important to use fresh, anhydrous DMSO as the compound's solubility can be

reduced in the presence of moisture. Sonication may be required to fully dissolve the

compound. GSK3987 is also soluble in ethanol to a lesser extent (e.g., 6 mg/mL) and is

considered insoluble in water.

Quantitative Data Summary
Table 1: In Vitro Activity of GSK3987

Target Assay EC50 (nM) Reference

LXRα-SRC1
Coactivator

Recruitment
50

LXRβ-SRC1
Coactivator

Recruitment
40

ABCA1 Expression Cell-based Assay 80

Table 2: Solubility and Storage of GSK3987

Parameter Details Reference

Solubility

DMSO 50-100 mg/mL

Ethanol ~6 mg/mL

Water Insoluble

Storage

Powder -20°C for up to 3 years

Stock Solution (DMSO) -80°C for 6-12 months

-20°C for 1 month
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Signaling Pathway Diagram
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GSK3987 Mechanism of Action
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Troubleshooting Lot-to-Lot Variability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1672386?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/gsk3987.html
https://www.medchemexpress.com/gsk3987.html
https://www.targetmol.com/compound/gsk3987
https://elifesciences.org/reviewed-preprints/109146
https://elifesciences.org/reviewed-preprints/109146
https://www.benchchem.com/product/b1672386#gsk3987-lot-to-lot-variability-issues
https://www.benchchem.com/product/b1672386#gsk3987-lot-to-lot-variability-issues
https://www.benchchem.com/product/b1672386#gsk3987-lot-to-lot-variability-issues
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672386?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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